Cas no 42858-38-8 (2-Cyclododecen-1-one)

• Product Name: 2-Cyclododecen-1-one
• CAS No: 42858-38-8
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 324235
• PubChem ID: 54498971
• Update Time: 2025-04-19

2-Cyclododecen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclododecen-1-one
• cyclododec-2-en-1-one
• 42858-38-8
• DTXSID20711782

• Inchi： 1S/C12H20O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h8,10H,1-7,9,11H2
• InChI Key： YBCKTQFKZPWBNP-UHFFFAOYSA-N
• SMILES： O=C1C=CCCCCCCCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų